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Takarazuka, Japan – A comprehensive review of available data on Pyridachlometyl, a novel

fungicide from Sumitomo Chemical Co., Ltd., reveals its potent protective and curative activities

against a broad spectrum of plant pathogenic fungi. This guide provides an objective

comparison of Pyridachlometyl's performance, supported by experimental data, to aid

researchers, scientists, and drug development professionals in their understanding of this new

fungicidal agent.

Executive Summary
Pyridachlometyl distinguishes itself through a novel mode of action, targeting the

polymerization of tubulin in fungal cells. This mechanism is distinct from existing fungicide

classes, such as Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (QoIs), and

Succinate Dehydrogenase Inhibitors (SDHIs), resulting in no cross-resistance.[1][2]

Experimental data demonstrates that Pyridachlometyl exhibits strong protective (preventative)

and effective curative (post-infection) properties against economically important plant

pathogens. Notably, in studies on sugar beet Cercospora leaf spot, Pyridachlometyl's
protective efficacy is comparable to the standard mancozeb, while also showing significant

curative action.[3] Furthermore, it has shown high efficacy against various powdery mildews

and other fungal diseases.[3]
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The following tables summarize the quantitative data on the protective and curative effects of

Pyridachlometyl against key fungal pathogens.

Table 1: Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet[3]

Treatment Timing
Application Rate
(ppm)

Disease Control
(%)

Comparator:
Mancozeb (2000
ppm)

Protective 200 97 Comparable

(3 days before

inoculation)
133 98 Comparable

Curative 200 41 Comparable

(2 days post-

inoculation)
133 39 Comparable

Table 2: Long-lasting Protective Efficacy of Pyridachlometyl against Cercospora beticola on

Sugar Beet (17 days before inoculation)[3]

Application Rate (ppm) Disease Control (%) Comparator: Mancozeb

200 86 High and comparable

133 79 High and comparable

Table 3: In Vitro Antifungal Spectrum of Pyridachlometyl (EC50 values)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12783805?utm_src=pdf-body
https://www.benchchem.com/product/b12783805?utm_src=pdf-body
https://aquila.usm.edu/cgi/viewcontent.cgi?article=2143&context=dissertations
https://www.benchchem.com/product/b12783805?utm_src=pdf-body
https://aquila.usm.edu/cgi/viewcontent.cgi?article=2143&context=dissertations
https://www.benchchem.com/product/b12783805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Species EC50 (mg/L)

Fulvia fulva 0.056

Cercospora kikuchii 0.034

Microdochium nivale 0.17

Botrytis cinerea 0.047

Sclerotinia sclerotiorum 0.22

Penicillium digitatum 0.040

Rhizoctonia solani 0.055

Zymoseptoria tritici < 5

Podosphaera xanthii (Powdery Mildew) High Efficacy (qualitative)

Mechanism of Action: A Novel Approach to Fungal
Control
Pyridachlometyl's unique mode of action involves the promotion of tubulin polymerization,

leading to the stabilization of microtubules.[2][4] This disruption of microtubule dynamics

interferes with essential cellular processes in fungi, including cell division, polarity, and

intracellular transport, ultimately leading to cell death.[1][5] This mechanism is fundamentally

different from other anti-tubulin agents like benzimidazoles, which inhibit tubulin polymerization.

[2]

Below is a diagram illustrating the proposed signaling pathway affected by Pyridachlometyl.
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Caption: Pyridachlometyl's mechanism of action in a fungal cell.

Experimental Protocols
The following are detailed methodologies for key experiments cited in this guide.

Protective and Curative Efficacy against Cercospora
beticola on Sugar Beet[3]

Plant Material: Sugar beet seedlings were grown in pots until five true leaves were unfolded.

Fungicide Application:

Protective (Preventive) Application: Pyridachlometyl and mancozeb were sprayed onto

the leaves of the sugar beet seedlings at specified concentrations. Three days after the

fungicide treatment, the plants were inoculated with the pathogen.

Curative (Post-infection) Application: Sugar beet seedlings were first inoculated with the

pathogen. Two days after inoculation, Pyridachlometyl and mancozeb were sprayed onto

the leaves at the specified concentrations.
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Inoculation: A conidial suspension of Cercospora beticola (1 × 10⁴ spores/mL) was prepared

and sprayed onto the sugar beet leaves.

Incubation and Disease Assessment: After inoculation, the plants were maintained in a

controlled environment to allow for disease development. The disease severity in the

untreated control plants was recorded (67% for the protective test and 32% for the post-

infection test). The percentage of disease control for the treated plants was then calculated

relative to the untreated control.

Experimental Workflow:

Protective Efficacy Curative Efficacy

Fungicide Application
(Pyridachlometyl or Mancozeb)

3 Days

Inoculation with
Cercospora beticola

Incubation & Disease Assessment

Inoculation with
Cercospora beticola

2 Days

Fungicide Application
(Pyridachlometyl or Mancozeb)

Incubation & Disease Assessment

Click to download full resolution via product page

Caption: Workflow for protective and curative efficacy testing.

Conclusion
Pyridachlometyl presents a significant advancement in fungicide technology, offering a novel

mode of action that is effective against a wide array of fungal pathogens. Its demonstrated
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strong protective and curative properties, coupled with a lack of cross-resistance to existing

fungicide classes, position it as a valuable tool for integrated pest management and resistance

management strategies. Further research into its efficacy against a broader range of pathogens

and in direct comparison with other modern fungicides will continue to elucidate its full potential

in sustainable agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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